BENGHE Foundational & Exploratory

Check Availability & Pricing

Navigating the Safety Profile of N-methoxy-N-
methylpentanamide: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-methoxy-N-methylpentanamide

Cat. No.: B187248

An In-depth Analysis for Researchers and Drug Development Professionals

N-methoxy-N-methylpentanamide, a member of the Weinreb amide class of compounds,
serves as a valuable intermediate in organic synthesis, particularly in the formation of ketones
and aldehydes. Its utility in the construction of complex molecules necessitates a thorough
understanding of its safety profile to ensure safe handling and use in research and
development settings. Due to the limited availability of a comprehensive, publicly accessible
Safety Data Sheet (SDS) for N-methoxy-N-methylpentanamide (CAS No. 129118-11-2), this
guide synthesizes available data for the compound and leverages information from structurally
similar Weinreb amides to provide a robust overview of its potential hazards, handling
protocols, and emergency procedures.

Core Chemical Identity

A clear identification of the substance is the first step in a comprehensive safety assessment.
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Identifier Value

Chemical Name N-methoxy-N-methylpentanamide
CAS Number 129118-11-2

Molecular Formula C7H1sNO2[1][2]

Molecular Weight 145.20 g/mol [1][2]

Canonical SMILES CCCCC(=0O)N(C)OCI1]

InChl Key Not readily available

Hazard Identification and Classification

While a specific GHS classification for N-methoxy-N-methylpentanamide is not readily
available, data from analogous Weinreb amides, such as N-methoxy-N-methylacetamide and
N-methoxy-N-methylbutyramide, suggest that it may be classified as a flammable liquid.[3][4][5]
Precautionary statements associated with these related compounds include keeping the
substance away from heat, sparks, open flames, and hot surfaces, and taking precautionary
measures against static discharge.[4][5]

The toxicological properties of N-methoxy-N-methylpentanamide have not been fully
investigated.[6] However, some related amides are noted to cause skin and eye irritation, and
may cause respiratory irritation.[7][8]

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of N-methoxy-N-
methylpentanamide and its close structural analogs. This comparative data allows for an
informed estimation of its characteristics.
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N-methoxy-N- N-methoxy-N- N-methoxy-N-
Property methylpentanamid methylacetamide methylbutyramide

e (Surrogate) (Surrogate)
Appearance No data available Clear, colorless liquid Clear, colorless liquid
Odor No data available No data available No data available
Boiling Point No data available 152 °C No data available
Density No data available 0.97 g/mL at 25 °C No data available
Flash Point No data available 49 °C (closed cup) No data available
Solubility No data available Soluble in water[6] No data available

Experimental Protocols: A General Overview

While specific experimental data for N-methoxy-N-methylpentanamide is scarce, the
methodologies for determining key safety parameters are standardized.

Flash Point Determination: The flash point of a liquid, a critical measure of its flammability, is
typically determined using either a closed-cup or open-cup apparatus. In a closed-cup method,
such as the Pensky-Martens or Cleveland closed-cup testers, the vapor of the substance is
enclosed in a space with a controlled ignition source. The temperature at which a flash is
observed is recorded as the flash point. This method is generally preferred for its higher
precision and safety.

Acute Toxicity Studies (LDso/LCso): Acute toxicity is assessed to determine the lethal dose
(LDso) or lethal concentration (LCso) of a substance. These studies typically involve the
administration of the substance to laboratory animals (e.g., rats, mice) via different routes of
exposure (oral, dermal, inhalation). The dose or concentration at which 50% of the test animals
die is determined. These studies are conducted under strict ethical guidelines and provide
crucial information for hazard classification and risk assessment.

Safe Handling and Storage

Based on the information available for related Weinreb amides, the following handling and
storage procedures are recommended:
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o Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.
o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[6]

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile) and a lab coat.[6]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with
an appropriate cartridge.

» Handling: Avoid contact with skin, eyes, and clothing.[5] Keep away from ignition sources
and take measures to prevent the buildup of electrostatic charge.[4][5]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from
incompatible materials such as strong oxidizing agents.[6]

Emergency Procedures
In the event of an emergency, the following procedures should be followed:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids occasionally. Get medical attention.[6]

o Skin Contact: Immediately wash skin with soap and plenty of water. Remove contaminated
clothing. Get medical attention if irritation develops.[6]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.[6]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention.[6]

o Fire: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish.[6] Water
spray may be used to cool containers.[6]

Visualizing Safety Workflows
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To further aid in the comprehension of safety protocols, the following diagrams illustrate key

decision-making processes.
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Figure 1. Hazard Identification and Control Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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